2-{[(6-Chloroimidazo[1,2-a]pyridin-3-yl)methyl]amino}propanoic acid
Overview
Description
2-{[(6-Chloroimidazo[1,2-a]pyridin-3-yl)methyl]amino}propanoic acid is a chemical compound with the empirical formula C9H8Cl2N2O2 and a molecular weight of 247.08 g/mol . It is a derivative of imidazo[1,2-a]pyridine and contains a chloro-substituted pyridine ring. The compound’s structure suggests potential biological activity, making it an interesting target for further investigation.
Synthesis Analysis
The synthetic route to obtain this compound involves the introduction of the 6-chloroimidazo[1,2-a]pyridine moiety onto a propanoic acid backbone. While specific synthetic methods may vary, researchers have explored various approaches, including condensation reactions and cyclization strategies .
Scientific Research Applications
Phosphorescence Properties
Research has demonstrated the potential of positional isomers related to 2-{[(6-Chloroimidazo[1,2-a]pyridin-3-yl)methyl]amino}propanoic acid in exhibiting different phosphorescent colors and quantum yields. These compounds can undergo reversible phosphorescent color switching in response to acid-base vapor stimuli, offering avenues for the development of dynamic functional materials in organic synthesis (Li & Yong, 2019).
Coordination Polymers and Supramolecular Frameworks
The compound has been used to construct various dimensional complexes and coordination polymers. These structures, derived from a combination of solvents or ligand substituent groups, can be assembled into porous supramolecular frameworks with potential applications in material science (Yin et al., 2021).
Synthesis of Dabigatran Etexilate
In pharmaceutical synthesis, a derivative of this compound was used in the synthesis of Dabigatran Etexilate, a notable anticoagulant medication (Cheng Huansheng, 2013).
Reaction with Ethoxymethylene-Containing Compounds
Studies on the interaction of derivatives of this compound with ethoxymethylene-containing derivatives have shown the formation of various linked products. These findings are crucial for understanding reaction mechanisms in organic chemistry (Dmitry et al., 2015).
Synthesis of Ferrocene-Containing Compounds
Research involving this compound has also led to the synthesis of ferrocene-containing compounds demonstrating intramolecular charge transfer. This has implications for the development of materials with specific electronic properties (Antuf’eva et al., 2018).
Development of Sulfonylurea Herbicides
A derivative of this compound was synthesized as an intermediate in the development of sulfonylurea herbicides, showcasing its utility in agricultural chemistry (Shi Gui-zhe, 2015).
Properties
IUPAC Name |
2-[(6-chloroimidazo[1,2-a]pyridin-3-yl)methylamino]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClN3O2/c1-7(11(16)17)13-4-9-5-14-10-3-2-8(12)6-15(9)10/h2-3,5-7,13H,4H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOOKBYNRMZBYDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NCC1=CN=C2N1C=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101200327 | |
Record name | Alanine, N-[(6-chloroimidazo[1,2-a]pyridin-3-yl)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101200327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1396964-40-1 | |
Record name | Alanine, N-[(6-chloroimidazo[1,2-a]pyridin-3-yl)methyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1396964-40-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Alanine, N-[(6-chloroimidazo[1,2-a]pyridin-3-yl)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101200327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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